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Compound of Interest

Compound Name: Phospho-L-Tyrosine Disodium Salt
CAS No.: 1610350-91-8
Cat. No.: B8242312
Get Quote
. J

Executive Summary: The Instability Variable in
Kinase Research

In the high-stakes arena of signal transduction research, O-Phospho-L-tyrosine (pTyr) is more
than a metabolite; it is the fundamental calibrator for quantifying receptor tyrosine kinase (RTK)
activity and validating SH2/PTB domain interactions.[1][2] However, pTyr is chemically distinct
from phosphoserine and phosphothreonine due to the lability of its phenol-phosphate ester
bond.[1]

A common failure mode in kinase assays and antibody validation is not the biological sample,
but the degradation of the pTyr standard itself. This guide evaluates commercial sources of
pTyr, establishes a rigorous "Self-Validating" quality control framework, and provides the
technical grounding necessary to distinguish between high-fidelity signal and background
noise.

Critical Quality Attributes (CQASs) & Supplier
Landscape
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When evaluating commercial sources, "Purity" is an insufficient metric.[1] You must evaluate
the Salt Form, Water Content, and Trace Phosphate levels.[1][2]

Comparative Specification Analysis

The following table summarizes the technical specifications from three major tier-1 suppliers.

Note the divergence in storage recommendations, which often reflects packaging integrity
rather than chemical difference.
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Sigma-Aldrich Cayman Technical
Feature ] Chem-Impex o
(Merck) Chemical Implication
P9405
Catalog / Grade (Research 23064 03810
Grade)
Identity: Ensure
you are not
buying the
CAS 21820-51-9 21820-51-9 21820-51-9 o
disodium salt
(different MW).[1]
[2]
Assay Noise:
<98% is risky for
Purity (HPLC) MS standards
uri
y 99.0% 95% 97% due to ion
suppression.[1]
[2]
Free acid is less
] soluble than Na+
Free Acid ) ]
Form ) Crystalline Solid Powder salts but more
(Crystalline) )
stable in dry
storage.[1][2]
Stability: -20°C is
preferred to
arrest slow
Storage -20°C -20°C 4°C )
hydrolysis from
trace moisture.[1]
[2]
Solubility 50 mg/mL (1M PBS (pH 7.[1] Water (variable) Protocol Critical:

HCI)

[2]2)

Must be
dissolved in
acidic/basic

buffer, not
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neutral water.[1]

[2]

The "Hidden" Variable: Free Phosphate

Commercial pTyr standards often contain 0.5% — 2.0% free inorganic phosphate (

) as a manufacturing byproduct or degradation artifact.[1][2] In Malachite Green phosphatase
assays, this background signal can obliterate the assay window, leading to false-negative
inhibition data.[1][2]

Mechanism of Instability[1]

To handle pTyr correctly, one must understand its degradation pathway. Unlike aliphatic
phosphates (pSer/pThr), the aromatic phosphate ester is susceptible to acid-catalyzed
hydrolysis and phosphatase cleavage.[1][2]

_____________________________
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Figure 1: The hydrolysis pathway of Phosphotyrosine.[1][2][3] Note that the breakdown product,
L-Tyrosine, has significantly lower solubility in neutral aqueous buffers, often leading to visible
precipitation that alters concentration.

Experimental Validation Protocols
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Do not assume a commercial standard is accurate upon arrival.[1][2] Use these protocols to
validate the material.

Protocol A: The "Self-Validating" Solubilization Strategy

Rationale: pTyr free acid is poorly soluble in water (approx.[1][2] 0.5 mg/mL) but highly soluble
in acid or base.[1][2] Neutral pH attempts often result in micro-suspensions that cause
concentration errors.[1][2]

e Weighing: Weigh 10 mg of pTyr standard into a microcentrifuge tube.

e Primary Solubilization: Add 100 pL of 1 M NH4OH (Ammonium Hydroxide). Vortex until
completely clear.[1][2]

o Mechanism:[1][2] Converts free acid to the ammonium salt instantly.[1]
e Dilution: Dilute to final volume (e.g., 10 mL) with 50 mM HEPES (pH 7.5).

 Verification: Check pH. It should be near neutral. If the solution turns cloudy, the
concentration is too high for the pH; add more base or dilute further.

Aliquot & Freeze: Store at -80°C. Do not refreeze.

Protocol B: Purity Assessment via HPLC-UV

Rationale: Detects free Tyrosine impurity.[1][2]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 5 um, 4.6 x 150 mm.[1][2]
» Mobile Phase A: 0.1% TFA in Water.[1][2]

» Mobile Phase B: 0.1% TFA in Acetonitrile.[1][2]

o Gradient: 0% B to 10% B over 15 minutes. (Tyrosine and pTyr are very polar).[1][2]

e Detection: UV at 275 nm.[1][2]

o Expected Result:
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o pTyr: Elutes early (approx. 2-3 min) due to the phosphate group's polarity.[1][2]
o L-Tyr: Elutes later (approx. 5-6 min).

o Calculation: Area(pTyr) / [Area(pTyr) + Area(Tyr)] x 100.[1][2]

Protocol C: Inorganic Phosphate Contamination Check

Rationale: Critical for Phosphatase (PTP) assay calibration.[1][2]

Prepare a 100 uM solution of the pTyr standard.[1][4]

Add 50 pL to a clear 96-well plate.

Add 100 pL Malachite Green Reagent (e.g., Sigma MAK307).[1][2]

Incubate 30 mins at RT.

Measure Absorbance at 620 nm.[1][2]

Pass Criteria: OD should be equivalent to < 2 uM Phosphate standard (i.e., < 2% free
phosphate).

Application-Specific Recommendations
For Western Blot Blocking (Antibody Validation)

e Requirement: High quantity, moderate purity.
e Recommendation: Use Sigma P9405 or Chem-Impex.[1][2]

e Method: Incubate the primary anti-phosphotyrosine antibody (e.g., Clone 4G10) with 1-10
mM pTyr standard for 30 mins prior to adding to the membrane.[1]

e Success Metric: Complete disappearance of bands confirms specificity.[1][2]

For Mass Spectrometry (LC-MS/MS) Standards

o Requirement: Highest Purity, Ammonium salt preferred (volatile).[1][2]
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 Recommendation:Cayman Chemical or specialized peptide synthesis houses (e.g.,
Bachem).[1][2]

e Caution: Avoid Sodium salts (disodium pTyr) as Na+ adducts suppress ionization in
electrospray sources.[1][2]

For Kinase/Phosphatase Kinetics[1][5][6][7]

o Requirement: Precise concentration, low free phosphate.[1]
e Recommendation: Buy Free Acid form and solubilize using Protocol A.
» Why: Commercial "Sodium Salt" preparations often contain variable hydration states (

), making precise molarity calculations difficult without Quantitative NMR (QNMR).[1][2]

Decision Logic for Researchers

Use this workflow to select the correct standard and validation path.

Select Application

Antibody Blocking (Enzyme Kinetics Mass Spectrometry

(Western/ELISA) (PTP Assays) (Quantification)
Req: Cost Effective Req: Low Free Pi Req: No Na+ Adducts
Tol: <5% Impurity Tol: <1% Free Pi Tol: <0.5% Tyr

Buy Bulk Free Acid Validate via Buy Certified Ref Material
(Sigma/Chem-Impex) Malachite Green or gNMR Validate
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Figure 2: Selection and validation workflow based on experimental intent.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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